Cas no 247206-80-0 (3-Iodobenzoylacetonitrile)

• Product Name: 3-Iodobenzoylacetonitrile
• CAS No: 247206-80-0
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD04114350
• CID: 246113
• PubChem ID: 11623179
• Update Time: 2025-04-19

3-Iodobenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile,3-iodo-b-oxo-
• 3-(3-iodophenyl)-3-oxopropanenitrile
• 3-Iodobenzoylacetonitrile
• 2-(3-Iodobenzoyl)acetonitrile
• beta-ketonitrile 5a
• CHEMBL390542
• 247206-80-0
• FT-0604204
• 2-(3-iodobenzoyl)-acetonitrile
• AKOS009254708
• 2-Cyano-3 inverted exclamation mark -iodoacetophenone
• A5066
• BDBM16184
• RFIKLEHQZPGRIM-UHFFFAOYSA-N
• Benzenepropanenitrile, 3-iodo-beta-oxo-
• MFCD04114350
• DTXSID10469624
• CS-0318258
• SCHEMBL3658196
• FD6032
• SY041782
• 2-(3-iodobenzoyl)- acetonitrile
• 3-(3-iodophenyl)-3-oxo-propanenitrile
• AB18114
• Benzenepropanenitrile, 3-iodo-.beta.-oxo-

• MDL： MFCD04114350
• Inchi： 1S/C9H6INO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
• InChI Key： RFIKLEHQZPGRIM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(CC#N)=O)=C1

Computed Properties

• Exact Mass: 270.94900
• Monoisotopic Mass: 270.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.772
• Boiling Point: 391.2°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.62
• PSA: 40.86000
• LogP: 2.38758

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones